2-Tert-butylpyridine-4-carbonitrile

Specification

• CAS No.: 33538-09-9
• Molecular Formula: C10H12N2
• Molecular Weight: 160.22
• IUPAC Name: 2-tert-butylpyridine-4-carbonitrile
• Standard InChI: InChI=1S/C10H12N2/c1-10(2,3)9-6-8(7-11)4-5-12-9/h4-6H,1-3H3
• Standard InChI Key: CJAKCVBSWSUUHM-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=NC=CC(=C1)C#N

Introduction

2-Tert-butylpyridine-4-carbonitrile is an organic compound with the molecular formula C10H12N2. It consists of a pyridine ring substituted with a tert-butyl group at the second position and a cyano group at the fourth position. This compound is of interest due to its unique structural features, which influence its chemical reactivity and potential applications.

Synthesis Methods

The synthesis of 2-Tert-butylpyridine-4-carbonitrile typically involves reactions that introduce the tert-butyl and cyano groups onto the pyridine ring. While specific synthesis methods for this compound are not detailed in the available literature, similar compounds are often synthesized through electrophilic aromatic substitution or other pyridine ring modification techniques.

Applications and Research Findings

While specific applications of 2-Tert-butylpyridine-4-carbonitrile are not extensively documented, compounds with similar structures are used in various fields:

• Materials Science: Related compounds are used in the development of self-healing coatings and in solar energy applications, particularly in perovskite solar cells, due to their ability to enhance material properties.

• Biological Interactions: The presence of the cyano group and tert-butyl group can influence biological activity, although specific mechanisms of action for 2-Tert-butylpyridine-4-carbonitrile remain unexplored.

Comparison with Similar Compounds

Compound Name	Structural Features	Unique Aspects
2-Tert-butylpyridine-4-carbonitrile	Pyridine ring with tert-butyl at 2nd position and cyano at 4th position	Unique reactivity profile due to substitution pattern
4-Tert-butylpyridine-2-carbonitrile	Pyridine ring with tert-butyl at 4th position and cyano at 2nd position	Different steric effects and reactivity compared to 2-Tert-butylpyridine-4-carbonitrile
2-Cyanopyridine	Pyridine ring with cyano group at second position	Lacks tert-butyl group; different applications
3-Tert-butylpyridine	Tert-butyl group at third position	Different reactivity profile due to position